Cas no 1461706-92-2 (tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate
• CAS No: 1461706-92-2
• CID: 4600963
• PubChem ID: 75480853
• Update Time: 2025-05-20

tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate

Additional information on tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate

tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate, with the CAS number 1461706-92-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a tert-butyl group, an azetidine ring, and a fluorinated pyridine moiety. These elements collectively contribute to its intriguing chemical properties and potential applications in drug discovery.

The synthesis of tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring system. This is often achieved through ring-closing reactions or other cyclization techniques, followed by functionalization to introduce the tert-butyl and pyridine substituents. The presence of the fluorine atom in the pyridine ring adds an additional layer of complexity, as it can influence the molecule's electronic properties and reactivity.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form hydrogen bonds, making it an attractive component for designing bioactive molecules. The tert-butyl group further enhances the molecule's lipophilicity, which is a desirable property for improving drug absorption and bioavailability.

In terms of biological activity, tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate has shown promise in preliminary assays targeting various therapeutic areas. For instance, researchers have explored its potential as an inhibitor of enzyme systems involved in neurological disorders, such as Alzheimer's disease. The fluorinated pyridine moiety plays a crucial role in modulating the molecule's interactions with target proteins, making it a valuable candidate for further optimization.

The integration of computational chemistry techniques has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its binding modes and affinity towards specific protein targets. These studies have also revealed that the spatial arrangement of the substituents on the azetidine ring is critical for achieving optimal binding interactions.

In addition to its pharmacological applications, tert-butyl 3-[(3-fluoropyridin-2-yl)oxy]azetidine-1-carboxylate has also been investigated for its role in chemical synthesis as an intermediate in more complex molecules. Its versatility as a starting material underscores its importance in organic chemistry research.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in drug development. Furthermore, advancements in synthetic methodology are likely to enhance the efficiency and scalability of its production, making it more accessible for large-scale studies.

In conclusion, tert-butyl 3-[(3-fluoropyridin-2-yloxy)]azetidine-carboxylic acid tert-butylester, or CAS No: 1461706922 (as it is sometimes referenced), represents a compelling example of how structural diversity can be harnessed to create molecules with significant therapeutic potential. As research continues to uncover its full capabilities, this compound stands at the forefront of innovative chemical exploration.